Cas no 102778-37-0 ((1S,2R)-2-methylcyclopentanamine;hydrochloride)

• Product Name: (1S,2R)-2-methylcyclopentanamine;hydrochloride
• CAS No: 102778-37-0
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD31742799
• CID: 5088726
• Update Time: 2026-03-02

(1S,2R)-2-methylcyclopentanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-Methylcyclopentan-1-amine hydrochloride
• (1S,2R)-2-methylcyclopentan-1-amine;hydrochloride
• (1S,2R)-2-methylcyclopentanamine;hydrochloride
• (1S,2R)-2-Methyl-cyclopentylamine hydrochloride

• MDL： MFCD31742799
• Inchi： 1S/C6H13N.ClH/c1-5-3-2-4-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： UEWUQJCETUWGDX-IBTYICNHSA-N
• SMILES： Cl.N[C@H]1CCC[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.2
• Topological Polar Surface Area: 26

Additional information on (1S,2R)-2-methylcyclopentanamine;hydrochloride

Compound CAS No. 102778-37-0: (1S,2R)-2-Methylcyclopentanamine Hydrochloride

Introduction to (1S,2R)-2-Methylcyclopentanamine Hydrochloride

The compound (1S,2R)-2-methylcyclopentanamine hydrochloride (CAS No. 102778-37-0) is a chiral amine derivative with significant applications in pharmaceutical chemistry and organic synthesis. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The hydrochloride salt form of this amine is particularly important due to its enhanced solubility and stability under various experimental conditions.

Structural Features and Chirality

The molecular structure of (1S,2R)-2-methylcyclopentanamine hydrochloride consists of a cyclopentane ring with a methyl group attached at the 2-position and an amino group at the 1-position. The stereochemistry of the molecule is defined by the specific configuration of the chiral centers at positions 1 and 2. This stereochemical arrangement is critical for its interactions with biological systems and its role in asymmetric synthesis.

Recent advancements in stereochemical analysis have enabled researchers to better understand the impact of chirality on the compound's pharmacokinetics and pharmacodynamics. For instance, studies have shown that the (1S,2R) configuration may exhibit superior binding affinity to certain receptors compared to other stereoisomers.

Synthesis and Purification

The synthesis of (1S,2R)-2-methylcyclopentanamine hydrochloride typically involves multi-step organic reactions, including alkylation, cyclization, and stereo-selective reductions. Modern methodologies often employ enantioselective catalysts to ensure high enantiomeric excess during the synthesis process. The hydrochloride salt is formed by protonation of the amine group under acidic conditions, which enhances its stability and solubility for subsequent applications.

Purification techniques such as chromatography and crystallization are commonly used to isolate the desired stereoisomer with high purity. Recent innovations in chromatographic media have significantly improved the efficiency of this purification process, ensuring that researchers can obtain high-quality samples for further studies.

Applications in Pharmaceutical Chemistry

(1S,2R)-2-Methylcyclopentanamine hydrochloride has found extensive use in drug discovery and development due to its unique chemical properties. It serves as a valuable building block in the construction of complex molecules with therapeutic potential. For example, this compound has been employed as a chiral auxiliary in asymmetric synthesis, enabling the construction of biologically active compounds with precise stereochemistry.

In recent years, there has been growing interest in exploring this compound's role as a potential drug candidate itself. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with neurodegenerative diseases and inflammatory conditions. These findings underscore its potential as a lead compound for developing novel therapeutics.

Biological Activity and Mechanism of Action

The biological activity of (1S,2R)-2-methylcyclopentanamine hydrochloride is closely tied to its ability to interact with specific molecular targets within cellular systems. Recent research has identified this compound as a modulator of ion channels and G-protein coupled receptors (GPCRs), which are critical for various physiological processes.

Studies utilizing advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These findings have facilitated rational drug design efforts aimed at optimizing its pharmacological properties for therapeutic applications.

Safety Profile and Toxicological Considerations

Evaluating the safety profile of (1S,2R)-2-methylcyclopentanamine hydrochloride is essential for its consideration as a pharmaceutical agent. Acute and chronic toxicity studies have been conducted to assess its potential risks to human health. Results indicate that this compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in preclinical models.

However, further investigations are required to fully characterize its long-term effects and potential for bioaccumulation. Regulatory agencies emphasize the importance of comprehensive toxicological assessments to ensure that compounds like this meet stringent safety standards before being approved for clinical use.

Conclusion

(1S,2R)-2-Methylcyclopentanamine hydrochloride (CAS No. 102778-37-0) stands out as a versatile compound with significant implications in pharmaceutical chemistry and organic synthesis. Its unique stereochemistry, combined with advancements in synthetic methodologies and biological characterization, positions it as a valuable tool for developing innovative therapeutic agents.

As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.